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Compound of Interest

Compound Name: 4-Cyclopropylpentan-2-amine
Cat. No.: B13541366
Get Quote

Application Note: 4-Cyclopropylpentan-2-amine as a High-Value Chemical Intermediate

Abstract

4-Cyclopropylpentan-2-amine (CAS 859447-00-0) represents a critical class of "fatty"
aliphatic amines used in modern medicinal chemistry to modulate lipophilicity and metabolic
stability. Structurally analogous to 1,3-dimethylbutylamine (DMBA) but featuring a cyclopropyl
bioisostere, this intermediate offers a unique combination of steric bulk and conformational
rigidity. This guide provides a comprehensive protocol for its synthesis, purification, and
application in generating peptidomimetics and kinase inhibitors, emphasizing stereocontrol and
scalability.

Chemical Profile & Strategic Value
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Property Data

IUPAC Name 4-Cyclopropylpentan-2-amine
CAS Number 859447-00-0 (racemate)
Molecular Formula CsH17N

Molecular Weight 127.23 g/mol

pKa (Predicted) ~10.5 (Conjugate acid)

LogP (Predicted) 21-24

Boiling Point ~160-165 °C (760 mmHg)

Strategic Utility in Drug Design:

» Metabolic Blocking: The cyclopropyl group at the C4 position effectively blocks cytochrome
P450-mediated oxidation that typically occurs at the y-position of aliphatic chains (e.g., the
isopropyl group of leucine).

o "Escape from Flatland": Increases the fraction of sp3-hybridized carbons (

), @ metric correlated with higher clinical success rates for drug candidates.

« Steric Fit: The cyclopropyl group occupies a similar volume to an isopropyl group but with
different electronic properties and a distinct vector, often improving potency in hydrophobic
pockets (e.g., ATP-binding sites of kinases).

Synthesis Protocol: The "Self-Validating" Route

This protocol describes the synthesis of 4-cyclopropylpentan-2-amine starting from
commercially available cyclopropanecarboxaldehyde. The route is designed to be self-
validating: each intermediate has a distinct spectroscopic signature that confirms success
before proceeding.

Step 1: Aldol Condensation (Formation of the Enone)
Objective: Synthesize (E)-4-cyclopropylbut-3-en-2-one.
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Reagents: Cyclopropanecarboxaldehyde (1.0 eq), Acetone (solvent/reactant), NaOH (0.2 eq,
aq).

e Setup: Charge a round-bottom flask with acetone (10 vol) and cyclopropanecarboxaldehyde.
Cool to 0 °C.

o Addition: Slowly add 10% NaOH solution dropwise, maintaining internal temperature <5 °C
to prevent polymerization.

e Reaction: Warm to room temperature (RT) and stir for 4—6 hours.
o Validation Point: TLC (Hexane/EtOAc 4:1) shows disappearance of aldehyde (

) and appearance of a UV-active enone spot (
).

o Workup: Neutralize with 1N HCI, concentrate to remove excess acetone, extract with EtOAc,
and dry over MgSOQa.

 Purification: Vacuum distillation or flash chromatography.
o Key NMR Signal: Olefinic protons as doublets at
6.0—6.8 ppm with large coupling constants (

Hz) indicating trans-geometry.

Step 2: Conjugate Addition (Installation of the Methyl
Group)

Objective: Synthesize 4-cyclopropylpentan-2-one. This step creates the C4 chiral center.
Reagents: Cul (1.1 eq), MeLi (2.2 eq), TMSCI (2.0 eq), THF.
» Reagent Prep: Generate Lithium Dimethylcuprate (

) in situ by adding MeLi to a suspension of Cul in anhydrous THF at -78 °C.
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o Addition: Add TMSCI (activates the enone) followed by the enone (from Step 1) dropwise at
-78 °C.

e Quench: Stir for 1 hour, then quench with saturated

solution (turns deep blue due to Cu complexation).

o Workup: Extract with Etz0. The product is a volatile ketone; avoid high-vacuum prolonged
exposure.

o Validation Point: IR spectrum shows shift of Carbonyl stretch from ~1670 cm~*
(conjugated) to ~1715 cm~? (saturated ketone).

Step 3: Reductive Amination (Amine Formation)

Objective: Convert ketone to amine.[1][2][3] This creates the C2 chiral center.
Reagents: Ammonium Acetate (10 eq), NaBHsCN (1.5 eq), Methanol.

Imine Formation: Dissolve ketone in MeOH. Add

. Stir at RT for 2 hours.

e Reduction: Cool to 0 °C. Add

portion-wise. (Caution: HCN potential; use vented hood).

o Workup: Acidify with 1N HCI (to decompose borate complexes), then basify with 4N NaOH to
pH > 12. Extract with DCM.[4]

 Purification: The product is an oil. Convert to HCI salt for solid isolation and stability. Dissolve
free base in Et20 and add 2M HCI in ether. Filter the white precipitate.

Application Protocols
Application A: Amide Coupling (Peptidomimetics)

Context: Incorporating the amine into a peptide backbone as a non-natural amino acid
surrogate.
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Protocol:

Activation: Dissolve N-protected amino acid (1.0 eq) and HATU (1.1 eq) in DMF. Add DIPEA
(3.0 eq). Stir for 5 mins (Yellow color develops).

Coupling: Add 4-Cyclopropylpentan-2-amine HCI (1.0 eq). The mixture should remain
basic (check pH).

Monitoring: Reaction is usually complete in 1-2 hours.

Workup: Dilute with EtOAc, wash with 5% LiCl (removes DMF), 5% citric acid, and sat.

Application B: Nucleophilic Aromatic Substitution ()

Context: Synthesis of kinase inhibitors (e.g., reacting with a chloropyrimidine).

Protocol:

Mix: Combine 2,4-dichloropyrimidine (1.0 eq), 4-Cyclopropylpentan-2-amine (1.1 eq), and

(2.5 eq) in Isopropanol.

o Heat: Reflux at 80 °C for 4 hours.

o Selectivity Note: The amine typically adds to the less hindered/more reactive 4-position of
the pyrimidine first.

» Validation: LC-MS will show a single peak with M+1 corresponding to the monosubstituted
product.

Visualization of Workflows
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Click to download full resolution via product page

Caption: Figure 1. Synthetic pathway for 4-Cyclopropylpentan-2-amine showing the

sequential creation of chiral centers.

Analytical Characterization

To validate the identity of the synthesized intermediate, ensure the following signals are
present in the tH NMR (400 MHz, CDClIs):

Chemical Shift
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)
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Safety & Handling

o Cyclopropyl Strain: While cyclopropyl amines are generally stable, avoid exposure to strong
Lewis acids (e.g.,

) at high temperatures, which can trigger ring-opening rearrangements to linear alkenes.

» Volatility: The free base is a volatile liquid. Store as the Hydrochloride (HCI) or Tosylate
(TsOH) salt for long-term stability and ease of weighing.

o Toxicity: Like many aliphatic amines, it is a skin irritant and potentially corrosive. Use gloves
and eye protection. The metabolic profile suggests it may inhibit MAO (Monoamine Oxidase)
enzymes; handle with care in biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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